Cas no 1126968-86-2 (1-Phenoxy-4-(pentafluorosulfanyl)benzene)

• Product Name: 1-Phenoxy-4-(pentafluorosulfanyl)benzene
• CAS No: 1126968-86-2
• MF: C₁₂H₉F₅OS
• MW: 296.256279706955
• MDL: MFCD22370125
• CID: 2625032
• PubChem ID: 56960557
• Update Time: 2025-04-21

1-Phenoxy-4-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Phenoxy-4-(pentafluorosulfanyl)benzene
• DTXSID30719138
• Pentafluoro(4-phenoxyphenyl)-lambda6-sulfane
• pentafluoro-(4-phenoxyphenyl)-lambda6-sulfane
• CS-0440968
• DTXCID10669884
• E?-sulfanyl)-4-phenoxybenzene
• 1-(Pentafluoro-lambda~6~-sulfanyl)-4-phenoxybenzene
• SCHEMBL1291032
• 1-(pentafluoro-
• 1126968-86-2
• AKOS016015570
• MFCD22370125

• MDL： MFCD22370125
• Inchi： 1S/C12H9F5OS/c13-19(14,15,16,17)12-8-6-11(7-9-12)18-10-4-2-1-3-5-10/h1-9H
• InChI Key： NXCMMKKWUQZWSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 296.02942689Da
• Monoisotopic Mass: 296.02942689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers